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Compound of Interest

Compound Name: TP-064

Cat. No.: B611447

Application Notes and Protocols for TP-064

For Researchers, Scientists, and Drug Development Professionals

Introduction

TP-064 is a potent and highly selective small molecule inhibitor of Protein Arginine
Methyltransferase 4 (PRMT4), also known as Coactivator-Associated Arginine
Methyltransferase 1 (CARM1)[1][2][3]. With an IC50 value of less than 10 nM for PRMT4, it
demonstrates over 100-fold selectivity against other histone methyltransferases[2][4]. TP-064
exerts its effects by inhibiting the methylation of PRMT4 substrates such as histone H3 and
Mediator complex subunit 12 (MED12)[5][6]. Due to its role in critical cellular processes,
including transcriptional regulation, TP-064 is a valuable chemical probe for studying PRMT4
biology and its therapeutic potential in various diseases, including multiple myeloma[3][5][6].

These application notes provide detailed protocols for the dissolution and long-term storage of
TP-064 to ensure its stability and efficacy in experimental settings.

Physicochemical Properties
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Property Value Source(s)
Molecular Formula C28H34N402 [7]
Molecular Weight 458.6 g/mol [41[7]

CAS Number 2080306-20-1 [7]

Purity 298% [417]

Solubility Data

TP-064 exhibits solubility in various organic solvents. The following table summarizes its
solubility in common laboratory solvents. For biological experiments, it is recommended to
prepare a high-concentration stock solution in a suitable organic solvent like DMSO and then
dilute it into aqueous buffers or cell culture media for the final working concentration.

Solvent Maximum Concentration Source(s)

~92 - 125 mg/mL (200.6 -
DMSO [2][8]
272.6 mM)

100 mM (45.86 mg/mL)

30 mg/mL [7]

1 eq. HCI 100 mM (45.86 mg/mL)

Ethanol 30 mg/mL [7]
DMF 30 mg/mL [7]
Water =50 mg/mL (~109.03 mM) [8]

Note: Some suppliers indicate that solubility in DMSO can be increased to as high as 400
mg/mL by warming the solution to 50°C and using ultrasonication. Always use fresh, anhydrous
DMSO as moisture can reduce solubility and compound stability.[2]

Experimental Protocols
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Protocol 4.1: Preparation of a 10 mM Stock Solution in
DMSO

Materials:

TP-064 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes or amber glass vials
Vortex mixer and/or sonicator

Calibrated pipette

Procedure:

Equilibrate: Before opening, allow the vial of TP-064 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture
onto the compound.

Weighing: Accurately weigh the desired amount of TP-064 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 4.586 mg of TP-064 (Molecular Weight = 458.6
g/mol).

Dissolution: Add the appropriate volume of anhydrous DMSO to the TP-064 powder. For the
example above, add 1 mL of DMSO.

Solubilization: Cap the vial tightly and vortex thoroughly for several minutes until the solid is
completely dissolved. If necessary, briefly sonicate the solution in a water bath to facilitate
dissolution[9]. Gentle warming (up to 37°C) can also be applied[9].

Verification: Visually inspect the solution to ensure there are no visible particulates. The
solution should be clear.

Protocol 4.2: Long-Term Storage and Handling

Solid Compound:
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e Long-Term Storage: Store the solid TP-064 powder in a tightly sealed container at -20°C[7].
Some suppliers suggest stability for at least 3 to 4 years under these conditions[2][7][8].

» Shipping and Short-Term: The compound is stable at room temperature for the duration of
shipping[8][9][10].

Stock Solutions:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
critical to aliquot the stock solution into smaller, single-use volumes in sterile polypropylene
tubes[9][11].

Storage Temperature:
o For storage up to 1 month, aliquots can be stored at -20°C[1][2][8][11].

o For storage longer than 1 month, it is highly recommended to store the aliquots at -80°C,
where they can be stable for 6 months to 1 year[1][2][8].

Thawing: When ready to use, remove a single aliquot and thaw it at room temperature. Any
unused portion of the thawed aliquot in aqueous solution should generally be discarded[10].

Protocol 4.3: Preparation of Working Solutions

Procedure:

e Thaw a single-use aliquot of the TP-064 stock solution (e.g., 10 mM in DMSO).

Perform serial dilutions of the DMSO stock solution in your aqueous buffer or cell culture
medium to achieve the desired final concentration.

Important: To prevent precipitation, it is best to add the DMSO stock solution to the aqueous
medium while vortexing[10]. The final concentration of DMSO in the assay should be kept
low (typically <0.1%) to avoid solvent-induced artifacts. Always include a vehicle control (e.g.,
0.1% DMSO) in your experiments.

Signaling Pathway and Experimental Workflow
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TP-064 acts by inhibiting PRMT4, which methylates various proteins, including histones and
transcription co-activators. This methylation event is a key step in the regulation of gene
expression. Inhibition of PRMT4 by TP-064 can lead to cell cycle arrest, particularly in the G1
phase, and inhibit the proliferation of certain cancer cells[5].
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Caption: Inhibition of the PRMT4 signaling pathway by TP-064.

The following diagram illustrates a typical experimental workflow for assessing the cellular
effects of TP-064.
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Caption: General experimental workflow for using TP-064 in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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